Cas no 255904-98-4 ( )

• Product Name: &nbsp
• CAS No: 255904-98-4
• MF: C₁₈H₁₄N₂O₂
• MW: 290.315964221954
• CID: 913902
• PubChem ID: 821534
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• N-(4-PHENOXYPHENYL)ISONICOTINAMIDE
• N-(4-phenoxyphenyl)pyridine-4-carboxamide
• AC1LGHNG
• CTK4F6095
• MolPort-001-540-357
• Oprea1_293267
• STK415639
• Cambridge id 7298419
• Z28286061
• CHEMBL2269043
• 255904-98-4
• DTXSID60356313
• AKOS001038950
•  

• Inchi： 1S/C18H14N2O2/c21-18(14-10-12-19-13-11-14)20-15-6-8-17(9-7-15)22-16-4-2-1-3-5-16/h1-13H,(H,20,21)
• InChI Key： RUPICOJYZCVQSL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)NC(C1C=CN=CC=1)=O

Computed Properties

• Exact Mass: 290.105527694g/mol
• Monoisotopic Mass: 290.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.2Ų